7-Fluoro-3-methyl-2,3-dihydro-4H-1,3-benzoxazin-4-one
Cat. No. B8313434
M. Wt: 181.16 g/mol
InChI Key: HDGWFTVUCOOVNT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07943607B2
Procedure details
A mixture of 4-fluoro-2-hydroxy-N-methyl-benzamide (0.3 g, 1.77 mmol) in formaldehyde (37% aq. soln) (2 mL) and formic acid (2 mL) was refluxed for 1 hour then poured onto ice. The mixture was neutralised with sodium carbonate and extracted into chloroform (3×30 mL). The combined organics were dried (MgSO4), and reduced in vacuo to give a white solid which was chromatographed on silica, eluting with 10-50% ethyl acetate in isohexane to give the desired compound as a white solid (0.24 g).
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:11]=[CH:10][C:5]([C:6]([NH:8][CH3:9])=[O:7])=[C:4]([OH:12])[CH:3]=1.[C:13](=O)([O-])[O-].[Na+].[Na+]>C=O.C(O)=O>[F:1][C:2]1[CH:11]=[CH:10][C:5]2[C:6](=[O:7])[N:8]([CH3:13])[CH2:9][O:12][C:4]=2[CH:3]=1 |f:1.2.3|
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Inputs
Step One
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Name
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Quantity
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0.3 g
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Type
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reactant
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Smiles
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FC1=CC(=C(C(=O)NC)C=C1)O
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Name
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Quantity
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2 mL
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Type
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solvent
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Smiles
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C=O
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Name
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Quantity
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2 mL
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Type
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solvent
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Smiles
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C(=O)O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[Na+].[Na+]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was refluxed for 1 hour
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Duration
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1 h
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ADDITION
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Type
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ADDITION
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Details
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then poured onto ice
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted into chloroform (3×30 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organics were dried (MgSO4)
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CUSTOM
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Type
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CUSTOM
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Details
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to give a white solid which
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CUSTOM
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Type
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CUSTOM
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Details
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was chromatographed on silica
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WASH
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Type
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WASH
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Details
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eluting with 10-50% ethyl acetate in isohexane
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Outcomes
Product
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Name
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Type
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product
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Smiles
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FC1=CC2=C(C(N(CO2)C)=O)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.24 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
